(E)-4-(((6-(tert-butyl)-7-oxo-[1,2,4]triazolo[4,3-b][1,2,4]triazin-8(7H)-yl)imino)methyl)-2-methoxyphenyl 2-methylbenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-4-(((6-(tert-butyl)-7-oxo-[1,2,4]triazolo[4,3-b][1,2,4]triazin-8(7H)-yl)imino)methyl)-2-methoxyphenyl 2-methylbenzoate is a useful research compound. Its molecular formula is C24H24N6O4 and its molecular weight is 460.494. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant Activity
Research has explored the antioxidant properties of derivatives of 1,2,4-triazolo[4,3-b][1,2,4]triazines, a category to which the compound belongs. These studies have shown that depending on their structure, these compounds exhibit both antioxidant and prooxidant properties, with potential implications for treating diseases related to oxidative stress, such as atherosclerosis and Alzheimer's disease (Novodvorskyi et al., 2020).
Inhibitory Effects on CYP1A1 Activity
Another study focuses on the synthesis and structural elucidation of novel fused 1,2,4-triazine derivatives, including the inhibition of CYP1A1 activity. This is significant for anticancer drug development, as these compounds showed high inhibitory effects, suggesting their potential as anticancer agents (El Massry et al., 2012).
Antimicrobial Activities
1,2,4-Triazole derivatives, a related group to the compound , have been synthesized and evaluated for their antimicrobial activities. Some of these compounds exhibited good or moderate activities against various microorganisms, indicating their potential use in treating bacterial and fungal infections (Bektaş et al., 2007).
Antitumor Activity
Several 1,2,4-triazolo[3,4-f]-1,2,4-triazines related to formycin have been tested for their antitumor activity in cell culture. These compounds, which share a structural similarity with the compound , showed inhibitory effects against various cell lines, suggesting their potential as antitumor agents (Ramasamy et al., 1986).
Synthesis and Chemical Properties
Research into the synthesis and chemical properties of related 1,2,4-triazine derivatives provides insight into their potential applications in various fields, including medicinal chemistry (Ivanov & Minyaev, 2020).
Mechanism of Action
Mode of action
The compound has an imino group, which can participate in various chemical reactions . It might interact with its targets through these chemical reactions.
Biochemical pathways
The compound is an ester , which can be hydrolyzed under acidic or basic conditions to produce a carboxylic acid and an alcohol . This hydrolysis might affect various biochemical pathways.
Pharmacokinetics
As an ester, the compound might have good lipid solubility, which could enhance its absorption and distribution in the body . It might also be susceptible to metabolic hydrolysis, which could affect its bioavailability .
Action environment
The action, efficacy, and stability of the compound might be influenced by various environmental factors, such as pH and the presence of esterases (enzymes that hydrolyze esters) .
Properties
IUPAC Name |
[4-[(E)-(6-tert-butyl-7-oxo-[1,2,4]triazolo[4,3-b][1,2,4]triazin-8-yl)iminomethyl]-2-methoxyphenyl] 2-methylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N6O4/c1-15-8-6-7-9-17(15)22(32)34-18-11-10-16(12-19(18)33-5)13-26-30-21(31)20(24(2,3)4)28-29-14-25-27-23(29)30/h6-14H,1-5H3/b26-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SITWTBLTOGFRPM-LGJNPRDNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)OC2=C(C=C(C=C2)C=NN3C(=O)C(=NN4C3=NN=C4)C(C)(C)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1C(=O)OC2=C(C=C(C=C2)/C=N/N3C(=O)C(=NN4C3=NN=C4)C(C)(C)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.